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Compound of Interest

Compound Name: 4-Formyl-2-methylbenzonitrile

CAS No.: 27613-35-0

Cat. No.: B1521275

Get Quote

Introduction
4-Formyl-2-methylbenzonitrile (CAS: 27613-35-0) is a versatile aromatic building block

characterized by the coexistence of an electrophilic aldehyde and a robust nitrile group on a

methylated benzene core.[1][2] In medicinal chemistry, this scaffold serves as a "linchpin"

intermediate. The aldehyde functionality allows for rapid diversification (e.g., via reductive

amination or olefination), while the nitrile group acts as a bioisostere for carbonyls, a precursor

to heterocycles (e.g., tetrazoles, triazines), or a metabolically stable polar contact point in

protein-ligand interactions.

This guide provides a rigorous analysis of its properties, validated synthetic protocols, and

downstream applications in the synthesis of bioactive pharmaceutical ingredients (APIs).

Physicochemical Profile
The following data consolidates experimental and predicted properties essential for

stoichiometric calculations and solubility assessments.
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Property Value Notes

IUPAC Name 4-Formyl-2-methylbenzonitrile

CAS Number 27613-35-0

Molecular Formula C₉H₇NO

Molecular Weight 145.16 g/mol Monoisotopic Mass: 145.05 Da

Appearance White to pale yellow solid Crystalline powder

Melting Point 100–104 °C Range varies by purity

LogP (Predicted) ~1.5 - 1.9
Lipophilic, soluble in DCM,

EtOAc

TPSA 40.9 Å² Good membrane permeability

H-Bond Acceptors 2 (Nitrile N, Carbonyl O)

H-Bond Donors 0

SMILES CC1=C(C=CC(=C1)C=O)C#N

Synthetic Pathways[4][5]
Synthesizing 4-Formyl-2-methylbenzonitrile typically involves one of two strategic

approaches: Metal-Halogen Exchange (for high-purity laboratory scale) or Radical Oxidation

(for cost-effective scale-up).

Method A: Metal-Halogen Exchange (From 4-Bromo-2-
methylbenzonitrile)
This method is preferred for small-scale synthesis due to its high regioselectivity and

cleanliness.

Starting Material: 4-Bromo-2-methylbenzonitrile[2][3]

Reagents:i-Propylmagnesium chloride (i-PrMgCl) or n-Butyllithium (n-BuLi), DMF.

Solvent: Anhydrous THF.
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Protocol:

Activation: Dissolve 4-bromo-2-methylbenzonitrile (1.0 equiv) in anhydrous THF under Argon

atmosphere. Cool to -78 °C (if using n-BuLi) or -20 °C (if using i-PrMgCl).

Exchange: Add the organometallic reagent (1.1 equiv) dropwise. Stir for 30–60 minutes to

generate the aryl anion. Note: The nitrile group is generally stable to i-PrMgCl at low

temperatures, but n-BuLi requires strict temperature control to avoid nucleophilic attack on

the cyano group.

Formylation: Add anhydrous Dimethylformamide (DMF, 2.0 equiv) dropwise. Allow the

mixture to warm to 0 °C over 2 hours.

Quench: Quench with saturated aqueous NH₄Cl. Extract with Ethyl Acetate.[4][5]

Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Method B: Radical Bromination & Oxidation (From 2,4-
Dimethylbenzonitrile)
This route utilizes cheaper starting materials but requires careful control to avoid over-

bromination.

Starting Material: 2,4-Dimethylbenzonitrile (4-methyl-o-tolunitrile).

Step 1 (Bromination): NBS (N-Bromosuccinimide), AIBN (cat.), CCl₄ or Chlorobenzene,

Reflux.

Mechanism:[6][4][5][7][8][9] Radical substitution selectively targets the para-methyl group

due to electronic activation and steric accessibility relative to the ortho-methyl.

Step 2 (Oxidation): Sommelet reaction (Hexamine, aq. AcOH) or Kornblum oxidation

(DMSO, NaHCO₃).

Pathway Visualization
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Figure 1: Comparative synthetic routes for 4-Formyl-2-methylbenzonitrile.

Reactivity & Applications in Drug Design
The 4-formyl-2-methylbenzonitrile scaffold is a "divergent point" intermediate. Its utility stems

from the orthogonal reactivity of its functional groups.

A. Aldehyde Functionalization (C4 Position)
The aldehyde is the primary handle for increasing molecular complexity.

Reductive Amination: Reaction with primary/secondary amines and NaBH(OAc)₃ yields

benzylamine derivatives. This is a standard tactic to introduce solubilizing groups (e.g.,

morpholine, piperazine) in kinase inhibitors.

Wittig/Horner-Wadsworth-Emmons: Reaction with phosphonium salts generates styrene

derivatives. This is used to create "extended" pi-systems often found in covalent inhibitors

(Michael acceptors).

Heterocycle Formation: Condensation with diamines (e.g., o-phenylenediamine) yields

benzimidazoles.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1521275/docs?utm_src=pdf-body-img#4-formyl-2-methylbenzonitrile-technical-profile-synthetic-utility
https://www.benchchem.com/product/b1521275/docs?utm_src=pdf-body#4-formyl-2-methylbenzonitrile-technical-profile-synthetic-utility
https://www.benchchem.com/product/b1521275/docs?utm_src=pdf-body#4-formyl-2-methylbenzonitrile-technical-profile-synthetic-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


B. Nitrile Functionalization (C1 Position)
The nitrile is often preserved as a pharmacophore but can be transformed:

Tetrazole Synthesis: Reaction with Sodium Azide (NaN₃) yields the tetrazole ring, a

bioisostere for carboxylic acids (common in Angiotensin II receptor blockers).

Hydrolysis: Conversion to the primary amide (H₂O₂, NaOH) or carboxylic acid (HCl, heat).

Case Study: Benzimidazole Synthesis
A common application is the synthesis of 2-arylbenzimidazoles, a privileged scaffold in anti-

infective and oncology programs.

Protocol:

Combine 4-Formyl-2-methylbenzonitrile (1.0 equiv) and 4-fluoro-1,2-phenylenediamine

(1.0 equiv) in DMF or Ethanol.

Add an oxidant (e.g., Na₂S₂O₅ or air/catalyst) if oxidative cyclization is required, or use

standard condensation conditions.

Heat to 80 °C for 4–6 hours.

Isolate the 2-(4-cyano-3-methylphenyl)benzimidazole product.

Reactivity Logic Map

4-Formyl-2-methylbenzonitrile

Aldehyde (C4) Reactivity Nitrile (C1) Reactivity

Reductive Amination
(Amine + NaBH(OAc)3)

--> Benzylamines

Wittig Olefination
(Ph3P=R)

--> Styrenes/Linkers

Condensation
(Diamines)

--> Benzimidazoles

Cyclization
(NaN3)

--> Tetrazoles (Acid Bioisostere)

Hydrolysis
(H2O2/OH-)

--> Primary Amides
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Figure 2: Divergent synthesis map demonstrating the chemical versatility of the scaffold.

Safety & Handling (MSDS Summary)
While 4-Formyl-2-methylbenzonitrile is not classified as a highly potent API, it possesses

standard hazards associated with benzonitriles and aldehydes.

GHS Classification:

Acute Toxicity (Oral/Dermal/Inhalation): Category 4 (Harmful).[10]

Skin/Eye Irritation: Category 2 (Causes irritation).

STOT-SE: Category 3 (Respiratory irritation).[10]

Handling:

Use in a fume hood to avoid inhalation of dust/vapors.

Nitrile compounds can liberate cyanide under extreme acidic/metabolic conditions;

however, the aryl nitrile bond is generally stable.

Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent oxidation of the

aldehyde to the corresponding benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 27613-39-4(Benzonitrile,3-formyl-4-methyl-) | Kuujia.com [kuujia.com]

2. WO2016024224A1 - A process for the preparation of 4-fluoro-2-methylbenzonitrile -
Google Patents [patents.google.com]

3. nbinno.com [nbinno.com]

4. pdf.benchchem.com [pdf.benchchem.com]

5. tdcommons.org [tdcommons.org]

6. Synthesis method of 3-cyanobenzaldehyde - Eureka | Patsnap [eureka.patsnap.com]

7. CN107721869A - A kind of synthetic method of the cyanobenzaldehyde of 2 methoxyl
group 4 - Google Patents [patents.google.com]

8. EP4286368A1 - Method for the preparation of 4-formyl-3-methoxybenzonitrile - Google
Patents [patents.google.com]

9. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid - Google
Patents [patents.google.com]

10. 4-Bromo-2-methylbenzonitrile | C8H6BrN | CID 144267 - PubChem
[pubchem.ncbi.nlm.nih.gov]

11. orgsyn.org [orgsyn.org]

To cite this document: BenchChem. [4-Formyl-2-methylbenzonitrile: Technical Profile &
Synthetic Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1521275/docs#4-formyl-2-methylbenzonitrile-
technical-profile-synthetic-utility]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2014/ra/c4ra08639a
https://www.kuujia.com/cas-27613-39-4.html
https://patents.google.com/patent/WO2016024224A1/en
http://orgsyn.org/Content/pdfs/procedures/v101p0542.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C105077&Mask=200
https://www.benchchem.com/product/b1521275?utm_src=pdf-custom-synthesis#bc-rfq
https://www.kuujia.com/cas-27613-39-4.html
https://patents.google.com/patent/WO2016024224A1/en
https://patents.google.com/patent/WO2016024224A1/en
https://www.nbinno.com/article/other-organic-chemicals/synthesis-reactivity-4-bromo-2-methylbenzonitrile-gx
https://pdf.benchchem.com/141/Technical_Support_Center_Synthesis_of_2_Fluoro_5_formylbenzonitrile.pdf
https://www.tdcommons.org/cgi/viewcontent.cgi?article=6422&context=dpubs_series
https://eureka.patsnap.com/patent-CN110526831A
https://patents.google.com/patent/CN107721869A/en
https://patents.google.com/patent/CN107721869A/en
https://patents.google.com/patent/EP4286368A1/en
https://patents.google.com/patent/EP4286368A1/en
https://patents.google.com/patent/CN110903176A/en
https://patents.google.com/patent/CN110903176A/en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methylbenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methylbenzonitrile
http://orgsyn.org/Content/pdfs/procedures/v101p0542.pdf
https://www.benchchem.com/product/b1521275/docs#4-formyl-2-methylbenzonitrile-technical-profile-synthetic-utility
https://www.benchchem.com/product/b1521275/docs#4-formyl-2-methylbenzonitrile-technical-profile-synthetic-utility
https://www.benchchem.com/product/b1521275/docs#4-formyl-2-methylbenzonitrile-technical-profile-synthetic-utility
https://www.benchchem.com/product/b1521275/docs#4-formyl-2-methylbenzonitrile-technical-profile-synthetic-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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